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Compound Name: TJ191

Cat. No.: B15580464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to TJ191
TJ191 is a novel, selective small molecule anti-cancer agent identified as 2-Amino-3-

methylcarboxy-5-heptyl-thiophene.[1][2] It has demonstrated potent and selective cytotoxic and

cytostatic activity against malignant T-cell leukemia and lymphoma cells that exhibit low

expression of the Transforming Growth Factor-β Type III Receptor (TβRIII).[1][3] This selectivity

gives TJ191 a significant therapeutic window, with over 600-fold greater activity against

sensitive cancer cells compared to normal fibroblasts and immune cells.[1][3] The unique tumor

cell selectivity pattern of TJ191 suggests a novel mechanism of action, making it a compound

of interest for further investigation in oncology and drug development.[1]

Commercial Sources
TJ191 is available for research purposes from the following suppliers:
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Supplier Product Name CAS Number Purity Notes

MedKoo

Biosciences
TJ191 1522415-97-9 >98%

Sold as a solid

powder. For

research use

only.

Selleck

Chemicals
TJ191 1522415-97-9 ≥99% (HPLC)

For research use

only.

Storage and Handling:

TJ191 is typically shipped at ambient temperature. For long-term storage, it is recommended to

keep it at -20°C for months to years. For short-term storage (days to weeks), it can be stored in

a dry, dark place at 0 - 4°C.[2]

Application Notes & Protocols
The primary application of TJ191 is as a selective cytotoxic agent for T-cell malignancies with

low TβRIII expression. Below are detailed protocols for key experiments based on published

research.

Cell Proliferation/Viability Assay
This protocol is used to determine the half-maximal inhibitory concentration (IC50) of TJ191 in

various cell lines.

Materials:

TJ191 compound

Human T-cell leukemia/lymphoma cell lines (e.g., CEM, Jurkat)

Peripheral blood mononuclear cells (PBMCs) as a control

96-well plates
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Cell culture medium (e.g., RPMI 1640) supplemented with fetal bovine serum (FBS) and

antibiotics

Coulter Counter or a tetrazolium-based assay (e.g., MTT, WST-1)

Vehicle control (e.g., DMSO)

Protocol:

Cell Seeding: Seed human T-cell leukemia/lymphoma cells into 96-well plates at a density of

60 x 10³ cells/well. For PBMCs, a density of 200 x 10³ cells/well is recommended.[1]

Compound Preparation: Prepare a stock solution of TJ191 in a suitable solvent (e.g.,

DMSO). Make serial 5-fold dilutions of TJ191 in the cell culture medium.

Treatment: Add the diluted TJ191 compound to the appropriate wells. Include wells with

vehicle control.

Incubation: Incubate the plates for three days under standard cell culture conditions (37°C,

5% CO2).

Cell Counting: After the incubation period, count the number of viable cells using a Coulter

Counter. Alternatively, a metabolic assay like the MTT assay can be used to determine cell

viability.

Data Analysis: Calculate the percentage of cell growth inhibition for each concentration of

TJ191 relative to the vehicle control. The IC50 value, which is the concentration of the

compound that causes 50% inhibition of cell growth, can then be determined using non-

linear regression analysis.

Apoptosis Assay
This protocol is to determine if TJ191 induces apoptosis in sensitive cancer cells.

Materials:

TJ191 compound
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Sensitive human T-cell leukemia cells (e.g., CEM)

Annexin V-FITC Apoptosis Detection Kit

Propidium Iodide (PI)

Flow cytometer

Protocol:

Cell Treatment: Treat sensitive T-cell leukemia cells with various concentrations of TJ191
(e.g., 0.3 µM) for different time points (e.g., 24 hours).[1]

Cell Harvesting: After treatment, harvest the cells and wash them with cold PBS.

Staining: Resuspend the cells in 1X binding buffer provided in the apoptosis detection kit.

Add Annexin V-FITC and PI to the cell suspension.

Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

Flow Cytometry: Analyze the stained cells by flow cytometry. The percentage of apoptotic

cells (Annexin V-positive) can be quantified.

Quantitative Data
The following table summarizes the reported IC50 values of TJ191 against various human T-

cell leukemia/lymphoma cell lines.
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Cell Line IC50 (µM) TβRIII Expression

CEM 0.05 ± 0.01 Low

Jurkat >10 High

MOLT-4 0.04 ± 0.01 Low

CCRF-HSB-2 >10 High

HPB-ALL 0.03 ± 0.01 Low

DND-41 >10 High

KARPAS-299 0.06 ± 0.02 Low

SUP-T1 >10 High

HUT-78 0.08 ± 0.02 Low

My-La >10 High

PBMCs >30 N/A

Signaling Pathway and Mechanism of Action
The sensitivity of malignant T-cells to TJ191 is inversely correlated with the expression of the

Transforming Growth Factor-β Type III Receptor (TβRIII).[1] Cells with low TβRIII expression

are sensitive to TJ191-induced apoptosis, while cells with high TβRIII expression are resistant.

[1] This suggests that TβRIII may play a protective role against the cytotoxic effects of TJ191.

The exact molecular target and the downstream signaling pathway of TJ191 are still under

investigation, but the current evidence points towards a novel mechanism of action that is

distinct from standard chemotherapeutic agents.[1]

Proposed Signaling Logic
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Proposed Logical Pathway of TJ191 Action
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Experimental Workflow for TJ191 Evaluation

Start

Culture T-Cell Lines
and PBMCs

Treat cells with
TJ191 (serial dilutions)

Cell Proliferation Assay
(3 days)

Apoptosis Assay
(e.g., 24 hours)

Data Analysis

Determine IC50 Quantify Apoptosis

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15580464/docs?utm_src=pdf-body-img#commercial-sources-and-application-notes-for-tj191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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